Cas no 112514-54-2 (Yessotoxin)

• Product Name: Yessotoxin
• CAS No: 112514-54-2
• MF: C₅₅H₈₂O₂₁S₂
• MW: 1143.35699701309
• CID: 184500
• PubChem ID: 6440821
• Update Time: 2025-04-19

Yessotoxin Chemical and Physical Properties

Names and Identifiers

• Yessotoxin
• 2-[(2S,4aS,5aR,6R,6aS,7aR,8S,10aS,11aR,13aS,14aR,15aS,16aR,18S,19R,20aS,21aR,22aS,23aR,24aS,25aR,26aS,27aR,28aS,29aR)-6-hydroxy-2-[(1R,2E)-1-hydroxy-1-methyl-4-methylidenehepta-2,6-dien-1-yl]-5a,8,10a,11a,19-pentamethyl-3-methylidene-18-(sulfooxy)octatriacontahydropyrano[2''',3''':5'',6'']pyrano[2'',3'':5',6']pyrano[2',3':5,6]pyrano[3,2-b]pyrano[2''''',3''''':5'''',6'''']pyrano[2'''',3'''':5''',6''']pyrano[2''',3'
• HSDB 7579
• C16872
• P6M9FM2L2G
• UNII-P6M9FM2L2G
• YESSOTOXIN [HSDB]
• 112514-54-2
• (+)-YESSOTOXIN
• Q8052934
• DTXSID20880023

• Inchi： 1S/C55H82O21S2/c1-10-11-28(2)12-15-51(5,57)50-30(4)20-39-38(71-50)26-46-55(9,74-39)49(56)48-42(70-46)24-41-47(72-48)29(3)13-16-53(7)44(69-41)27-43-54(8,76-53)17-14-31-32(68-43)21-34-33(65-31)22-35-36(66-34)23-40-37(67-35)25-45(75-78(61,62)63)52(6,73-40)18-19-64-77(58,59)60/h10,12,15,29,31-50,56-57H,1-2,4,11,13-14,16-27H2,3,5-9H3,(H,58,59,60)(H,61,62,63)/b15-12+/t29-,31-,32+,33+,34-,35-,36+,37+,38+,39-,40-,41-,42+,43-,44+,45-,46-,47+,48+,49+,50-,51+,52+,53-,54+,55-/m0/s1
• InChI Key： HCYDZFJGUKMTQB-AVHIVUAZSA-N
• SMILES： S(=O)(=O)(O)O[C@@H]1[C@@](C)(CCOS(=O)(=O)O)O[C@@H]2[C@@H](C1)O[C@H]1C[C@@H]3[C@H](C[C@@H]4[C@H](CC[C@]5(C)[C@H](C[C@@H]6[C@](C)(CC[C@H](C)[C@@H]7[C@H](C[C@@H]8[C@H]([C@H]([C@]9(C)[C@H](C[C@@H]%10[C@H](CC(=C)[C@@H]([C@](/C=C/C(=C)CC=C)(C)O)O%10)O9)O8)O)O7)O6)O5)O4)O3)O[C@@H]1C2

Computed Properties

• Exact Mass: 1142.47916
• Monoisotopic Mass: 1142.479001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 78
• Rotatable Bond Count: 11
• Complexity: 2540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 286
• XLogP3: 3.4

Experimental Properties

• Density: 1.41
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.606
• PSA: 269.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Ciguatera toxins Ciguatera toxins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Ciguatera toxins